Cas no 1437794-86-9 (5-Ethoxy-2-nitro-N-propylaniline)

• Product Name: 5-Ethoxy-2-nitro-N-propylaniline
• CAS No: 1437794-86-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 3044164
• Update Time: 2025-05-19

5-Ethoxy-2-nitro-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-nitro-N-propylaniline

• Inchi： 1S/C11H16N2O3/c1-3-7-12-10-8-9(16-4-2)5-6-11(10)13(14)15/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： RECKTXGBISIUPR-UHFFFAOYSA-N
• SMILES： C1(NCCC)=CC(OCC)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 378.5±32.0 °C at 760 mmHg
• Flash Point: 182.7±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Ethoxy-2-nitro-N-propylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Ethoxy-2-nitro-N-propylaniline

5-Ethoxy-2-nitro-N-propylaniline: A Comprehensive Overview

5-Ethoxy-2-nitro-N-propylaniline (CAS No. 1437794-86-9) is a compound of significant interest in the field of organic chemistry, particularly due to its unique structural properties and potential applications in various industries. This compound belongs to the class of aromatic amines, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The molecule is characterized by its substituted aniline structure, with an ethoxy group at the 5-position, a nitro group at the 2-position, and a propyl substituent on the nitrogen atom.

The chemical structure of 5-Ethoxy-2-nitro-N-propylaniline plays a crucial role in determining its reactivity and functionality. The presence of the nitro group at the 2-position introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic ring. This makes the compound potentially useful in reactions involving electrophilic substitution or as a precursor for more complex molecules. Recent studies have highlighted the importance of such substituents in modulating the reactivity of aromatic systems, making this compound a valuable building block in synthetic chemistry.

From a synthetic perspective, 5-Ethoxy-2-nitro-N-propylaniline can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. For instance, one common approach involves the reaction of an appropriate aniline derivative with an alkylating agent in the presence of a base. This method has been optimized in recent research to improve yield and selectivity, making it more accessible for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in solution-based reactions or as an intermediate in multi-step synthesis protocols. Additionally, its stability under standard conditions ensures that it can be stored and handled without significant degradation, provided proper precautions are taken.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-Ethoxy-2-nitro-N-propylaniline. By employing density functional theory (DFT) calculations, researchers have been able to map out the molecular orbitals and predict reaction pathways with high accuracy. These computational studies have not only enhanced our understanding of the compound's behavior but also paved the way for its application in designing novel materials with tailored properties.

In terms of applications, 5-Ethoxy-2-nitro-N-propylaniline finds use in several key areas. Its role as an intermediate in pharmaceutical synthesis has been well-documented, particularly in the development of anti-inflammatory and antiviral agents. Furthermore, its ability to act as a ligand in coordination chemistry opens up possibilities for its use in catalysis and metalloorganic frameworks (MOFs). Recent research has explored its potential as a precursor for conducting polymers, which could revolutionize energy storage technologies.

The toxicological profile of this compound is another critical aspect that has garnered attention from regulatory bodies and researchers alike. While it is not classified as a hazardous substance under current regulations, its handling requires adherence to standard safety protocols to minimize exposure risks. Ongoing studies are focused on evaluating its long-term effects on human health and environmental impact, ensuring that its use remains sustainable and responsible.

In conclusion, 5-Ethoxy-2-nitro-N-propylaniline (CAS No. 1437794-86-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic and computational techniques, positions it as a valuable asset in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations.